3-(2,5-Dimethyl-benzylsulfanyl)-5-(4-methoxy-phenyl)-[1,2,4]triazol-4-ylamine

• Molecular Formula: C18H20N4OS
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 3-[(2,5-dimethylphenyl)methylsulfanyl]-5-(4-methoxyphenyl)-1,2,4-triazol-4-amine
• InChI: InChI=1S/C18H20N4OS/c1-12-4-5-13(2)15(10-12)11-24-18-21-20-17(22(18)19)14-6-8-16(23-3)9-7-14/h4-10H,11,19H2,1-3H3
• InChI Key: BVOUSBMZAMQNCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NN=C(N2N)C3=CC=C(C=C3)OC

Description

3-(2,5-Dimethyl-benzylsulfanyl)-5-(4-methoxy-phenyl)-[1,2,4]triazol-4-ylamine is a triazole-based compound featuring a 4-methoxyphenyl substituent at position 5 and a 2,5-dimethylbenzylsulfanyl group at position 3 of the triazole core.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Triazole Derivatives with Aryl Substituents

• Compound 4b (4-[5-(1,3-benzodioxol-5-yl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]benzenesulphonamide)

  • Structure : Contains a 4-methoxyphenyl group similar to the target compound but integrated into a pyrazole-benzenesulphonamide scaffold.
  • Activity : Demonstrates the importance of para-methoxy substitution in enhancing solubility and target binding, though its specific activity remains unspecified in the evidence .
  • Comparison : The triazole core in the target compound may offer greater metabolic stability compared to pyrazole-based systems.

• 3-(5-Chloro-2-methoxy-phenyl)-5-[3-(4-fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-3H-[1,2,3]triazol-4-ylamine

  • Structure : Combines a triazole-oxadiazole core with ortho-methoxy and para-fluoro substituents.
  • Activity : Exhibits antituberculosis activity (IC₅₀ = 148.5 µM against M. tuberculosis MetRS) and low cytotoxicity .
  • Comparison : The target compound’s para-methoxy group may improve steric compatibility with enzyme active sites compared to ortho-substituted analogs, though this requires experimental validation.

Sulfonamide-Based Herbicides

• Metsulfuron Methyl (Methyl 2-(((((4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino)carbonyl)amino)sulfonyl)benzoate) Structure: Triazine-sulfonamide hybrid with a methoxy group. Activity: Herbicidal action via acetolactate synthase inhibition . Comparison: Unlike sulfonamide-triazines, the target compound’s triazole core may confer different modes of action, possibly targeting enzymes like aminoacyl-tRNA synthetases .

Structural and Functional Data Table

Compound Name	Core Structure	Key Substituents	Biological Activity	IC₅₀/EC₅₀	Reference
Target Compound	1,2,4-Triazole	4-Methoxyphenyl, 2,5-dimethylbenzylsulfanyl	Inferred enzyme inhibition	N/A	-
4b (Benzenesulphonamide)	Pyrazole-Sulphonamide	4-Methoxyphenyl	Unspecified	N/A
Triazole-Oxadiazole ()	Triazole-Oxadiazole	5-Chloro-2-methoxy-phenyl	Antituberculosis (MetRS)	148.5 µM
Metsulfuron Methyl	Triazine-Sulfonamide	4-Methoxy-triazine	Herbicidal	Field-dependent

Key Research Findings and Implications

• Substituent Position Matters : Para-methoxy groups (e.g., target compound, 4b) often enhance binding affinity compared to ortho- or meta-substituted analogs .
• Core Heterocycle Influence : Triazole-oxadiazole hybrids show potent enzyme inhibition, suggesting that modifying the triazole core (e.g., adding sulfanyl groups) could optimize activity .
• Agricultural Potential: Triazole-thiones with aryl groups promote plant growth, indicating that the target compound’s benzylsulfanyl group may be exploitable in agrochemical design .